Cas no 70280-67-0 (5-Benzoxazoleaceticacid, 2-(4-chlorophenyl)-a-methyl-, (aR)-)

• Product Name: 5-Benzoxazoleaceticacid, 2-(4-chlorophenyl)-a-methyl-, (aR)-
• CAS No: 70280-67-0
• MF: C₁₆H₁₂ClNO₃
• MW: 301.724383354187
• CID: 579151
• PubChem ID: 155366
• Update Time: 2025-04-19

5-Benzoxazoleaceticacid, 2-(4-chlorophenyl)-a-methyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazoleaceticacid, 2-(4-chlorophenyl)-a-methyl-, (aR)-
• DTXSID30220512
• Q27254029
• 5-Benzoxazoleacetic acid, 2-(4-chlorophenyl)-alpha-methyl-, (R)-
• 5-BENZOXAZOLEACETIC ACID, 2-(4-CHLOROPHENYL)-.ALPHA.-METHYL-, (.ALPHA.R)-
• 70280-67-0
• (R)-(-)-benoxaprofen
• (R)-benoxaprofen
• Benoxaprofen, (R)-
• UNII-261K1A3F0M
• SCHEMBL24414
• 261K1A3F0M

• Inchi： 1S/C16H12ClNO3/c1-9(16(19)20)11-4-7-14-13(8-11)18-15(21-14)10-2-5-12(17)6-3-10/h2-9H,1H3,(H,19,20)/t9-/m1/s1
• InChI Key： MITFXPHMIHQXPI-SECBINFHSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2=C(C=CC(=C2)[C@H](C(=O)O)C)O1

Computed Properties

• Exact Mass: 301.05066
• Monoisotopic Mass: 301.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.362
• Boiling Point: 446.2°Cat760mmHg
• Flash Point: 223.6°C
• Refractive Index: 1.639
• PSA: 63.33